Cas no 1421482-85-0 (N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-2-(naphthalen-1-yl)acetamide)
N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-2-(naphthalen-1-yl)acetamide
- N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-naphthalen-1-ylacetamide
-
- Inchi: 1S/C18H18N2O2/c1-13-11-16(22-20-13)9-10-19-18(21)12-15-7-4-6-14-5-2-3-8-17(14)15/h2-8,11H,9-10,12H2,1H3,(H,19,21)
- InChI Key: CGOLQTRDWQPLOA-UHFFFAOYSA-N
- SMILES: C(NCCC1ON=C(C)C=1)(=O)CC1=C2C(C=CC=C2)=CC=C1
N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-2-(naphthalen-1-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6215-0175-2μmol |
N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-(naphthalen-1-yl)acetamide |
1421482-85-0 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6215-0175-5μmol |
N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-(naphthalen-1-yl)acetamide |
1421482-85-0 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6215-0175-10μmol |
N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-(naphthalen-1-yl)acetamide |
1421482-85-0 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6215-0175-20μmol |
N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-(naphthalen-1-yl)acetamide |
1421482-85-0 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6215-0175-1mg |
N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-(naphthalen-1-yl)acetamide |
1421482-85-0 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6215-0175-2mg |
N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-(naphthalen-1-yl)acetamide |
1421482-85-0 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6215-0175-3mg |
N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-(naphthalen-1-yl)acetamide |
1421482-85-0 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6215-0175-4mg |
N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-(naphthalen-1-yl)acetamide |
1421482-85-0 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6215-0175-5mg |
N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-(naphthalen-1-yl)acetamide |
1421482-85-0 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6215-0175-10mg |
N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-2-(naphthalen-1-yl)acetamide |
1421482-85-0 | 10mg |
$79.0 | 2023-09-09 |
N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-2-(naphthalen-1-yl)acetamide Related Literature
-
1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-2-(naphthalen-1-yl)acetamide
Professional Introduction to N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-2-(naphthalen-1-yl)acetamide (CAS No. 1421482-85-0)
N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-2-(naphthalen-1-yl)acetamide, identified by its Chemical Abstracts Service number CAS No. 1421482-85-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of both the oxazol and naphthalene moieties in its structure suggests unique electronic and steric properties that may contribute to its biological activity.
The oxazol ring, a five-membered heterocyclic compound containing oxygen, is known for its stability and versatility in medicinal chemistry. Its incorporation into the molecular structure of N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-2-(naphthalen-1-yl)acetamide likely enhances the compound's solubility and interaction with biological targets. Furthermore, the naphthalene group, a polycyclic aromatic hydrocarbon, contributes to the molecule's hydrophobicity and may influence its binding affinity to specific enzymes or receptors.
In recent years, there has been a growing interest in the development of novel compounds that incorporate heterocyclic scaffolds for their pharmacological properties. The oxazol moiety has been extensively studied for its role in modulating various biological pathways, including those involved in inflammation and pain management. Similarly, the naphthalene group has been explored for its potential in anticancer therapies due to its ability to interfere with DNA replication and transcription.
The synthesis of N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-2-(naphthalen-1-yl)acetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the 3-methyl substituent on the oxazole ring further complicates the synthesis but may also enhance the compound's metabolic stability. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the core framework of this molecule efficiently.
Evaluation of N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-2-(naphthalen-1-y]acetamide's biological activity has revealed promising results in preclinical studies. Initial assays have demonstrated potential inhibitory effects on key enzymes implicated in diseases such as cancer and neurodegeneration. The compound's ability to interact with these targets suggests that it may serve as a lead compound for further optimization into a therapeutic agent.
The structural features of N-2-(3-methyl-l,2-o)xazol-S-y]ethyl-Z(naphthalen-l-y]acetamide, particularly the combination of the oxazole and naphthalene rings, make it a versatile scaffold for drug design. By modifying various substituents on these rings, chemists can fine-tune the compound's pharmacokinetic properties, including solubility, permeability, and metabolic stability. Such modifications are crucial for developing compounds that exhibit optimal pharmacological profiles.
In conclusion, N-\*N-\*{\\\'}>\*{\\\'}>\*{\\\'}\*{\\\'}(\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\*\\) is a structurally complex compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups positions it as a promising candidate for further investigation into new therapeutic agents. As research continues to uncover the biological significance of this molecule, it is expected that N-\*N-\*{\\\'}\{\\\'}\{\\\'}\{\\\'}\{\\\'}\{\\\'}\{\\\'} will play an important role in advancing our understanding of disease mechanisms and developing innovative treatments.
1421482-85-0 (N-2-(3-methyl-1,2-oxazol-5-yl)ethyl-2-(naphthalen-1-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)